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Compound of Interest

Compound Name: PEN (human)

Cat. No.: B2477412

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

medical pens, such as those used for injections in clinical or research settings, is a critical

component of laboratory safety and waste management. Improper disposal can pose a risk of

injury and infection. The following procedures outline the necessary steps for the safe handling

and disposal of used medical pens.

Immediate Safety and Disposal Plan
The primary principle for the disposal of medical pens is the safe containment of the sharp

needle.

Step-by-Step Disposal Procedure:

Do Not Recap the Needle: To prevent needlestick injuries, avoid recapping the pen needle

after use.

Immediate Disposal in a Sharps Container: Immediately following use, the entire pen or the

needle component should be placed in an appropriate sharps disposal container.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2477412#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2477412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use of FDA-Cleared Sharps Containers: It is highly recommended to use an FDA-cleared

sharps disposal container.[1] If one is not available, a heavy-duty, puncture-resistant plastic

container with a secure lid can be used as a temporary measure.[1]

Container Labeling: The container must be clearly labeled to warn of the hazardous waste

inside.[1]

Secure Storage: Keep the sharps container in a secure, upright position and out of reach of

unauthorized personnel.

Container Capacity: Do not overfill the sharps container. When it is about three-quarters full,

it should be prepared for final disposal according to your institution's guidelines.[1]

Final Disposal: Follow your local community and institutional guidelines for disposing of the

full sharps container.[1] This may involve:

Collection by a biomedical waste vendor.

Drop-off at a designated collection site, such as a hospital, pharmacy, or hazardous waste

facility.

Mail-back programs.

Component-Specific Disposal Summary
For medical pens that can be disassembled, the components should be segregated for

appropriate disposal.
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Component Material Disposal Method

Needle & Cartridge Glass, Metal (Sharp)
Place in an FDA-cleared

sharps container.

Pen Body/Casing Plastic

Once the needle and cartridge

are removed, the plastic

housing can often be disposed

of as regular solid waste.

Check institutional policies.

Pen Cap Plastic
Can typically be disposed of in

the regular trash.

Disposal Workflow for Medical Pens
The following diagram outlines the decision-making process for the proper disposal of medical

pens in a laboratory or research environment.
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Used Medical Pen

Can the pen be safely disassembled?

Place entire pen in sharps container

No

Disassemble pen carefully

Yes

Follow institutional guidelines for final sharps container disposal

Dispose of needle/cartridge in sharps container Dispose of plastic components (body, cap) in regular waste

Click to download full resolution via product page

Caption: Workflow for the safe disposal of medical pens.

Disposal of Standard Writing Pens
While the primary concern for the target audience is medical pens, the disposal of standard

writing pens is also a consideration for general laboratory waste.

Recycling and Waste Reduction:

Separation of Materials: For recycling, pens should be disassembled to separate the plastic

and metal components. The plastic barrel can be recycled with other plastics, and the metal

nib and spring can be included with metal recycling.
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Check Local Guidelines: Recycling capabilities vary by location, so it is important to check

with your local recycling provider for specific guidance.

Donation: Usable pens can be donated to schools or other organizations.

Hazardous Ink: Some pens may contain inks or solvents that are considered hazardous

waste. These should not be disposed of in regular trash and may need to be taken to a

hazardous waste facility. Always refer to the product's Safety Data Sheet (SDS) for specific

disposal instructions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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